Tert-butyl (4-chloro-5-formylthiazol-2-yl)carbamate
Overview
Description
Tert-butyl (4-chloro-5-formylthiazol-2-yl)carbamate is a useful research compound. Its molecular formula is C9H11ClN2O3S and its molecular weight is 262.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Isomorphous Crystal Structures
Tert-butyl (4-chloro-5-formylthiazol-2-yl)carbamate is noted for its involvement in the synthesis of compounds with complex isomorphous crystal structures. These compounds exhibit unique bonding patterns, including bifurcated N—H⋯O hydrogen bonds and C—X⋯O halogen bonds, crucial for their crystal structures. This highlights the compound's role in forming structurally intricate and stable crystalline materials (Baillargeon et al., 2017).
Carbamate Derivatives and Hydrogen Bonds
The compound's derivatives showcase a complex interplay of strong and weak hydrogen bonds, assembling molecules into a three-dimensional architecture. This illustrates the compound's versatility in forming materials with diverse molecular environments and interactions (Das et al., 2016).
Catalysis and Synthesis Applications
Rhodium-Catalyzed Enantioselective Addition
In synthetic chemistry, this compound is utilized in rhodium-catalyzed enantioselective additions, demonstrating its utility in precise and controlled chemical synthesis, contributing to the development of compounds with specific chiral configurations (Storgaard & Ellman, 2009).
Biological Activity and Pharmacological Potential
Antimicrobial Activity
While specific studies on this compound are limited, its structural analogs demonstrate antimicrobial properties, hinting at its potential utility in pharmaceuticals and drug design. These studies emphasize the compound's role in synthesizing biologically active materials with potential therapeutic applications (Ghoneim & Mohamed, 2013).
Properties
IUPAC Name |
tert-butyl N-(4-chloro-5-formyl-1,3-thiazol-2-yl)carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN2O3S/c1-9(2,3)15-8(14)12-7-11-6(10)5(4-13)16-7/h4H,1-3H3,(H,11,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYPYPVZNBCKNJW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=NC(=C(S1)C=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.